Cas no 2137747-47-6 (5-(1-Amino-3-methylbutyl)pyrimidine-2-carboxylic acid)

• Product Name: 5-(1-Amino-3-methylbutyl)pyrimidine-2-carboxylic acid
• CAS No: 2137747-47-6
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 6206429
• PubChem ID: 165459578
• Update Time: 2025-08-02

5-(1-Amino-3-methylbutyl)pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-amino-3-methylbutyl)pyrimidine-2-carboxylic acid
• 2137747-47-6
• EN300-737002
• 5-(1-Amino-3-methylbutyl)pyrimidine-2-carboxylic acid

• Inchi： 1S/C10H15N3O2/c1-6(2)3-8(11)7-4-12-9(10(14)15)13-5-7/h4-6,8H,3,11H2,1-2H3,(H,14,15)
• InChI Key： JNKMTYQGMHIVEG-UHFFFAOYSA-N
• SMILES： OC(C1=NC=C(C=N1)C(CC(C)C)N)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 89.1Ų

Additional information on 5-(1-Amino-3-methylbutyl)pyrimidine-2-carboxylic acid

Comprehensive Overview of 5-(1-Amino-3-methylbutyl)pyrimidine-2-carboxylic acid (CAS No. 2137747-47-6)

5-(1-Amino-3-methylbutyl)pyrimidine-2-carboxylic acid (CAS No. 2137747-47-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrimidine backbone and amino acid functionality, is increasingly studied for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for novel therapeutics, especially in the fields of anticancer agents and enzyme inhibitors.

The molecular structure of 5-(1-Amino-3-methylbutyl)pyrimidine-2-carboxylic acid combines a pyrimidine ring with a carboxylic acid group and an amino-substituted alkyl chain. This configuration allows for versatile chemical reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its utility in the design of small molecule inhibitors, which are critical in targeting specific pathways involved in diseases such as cancer and inflammatory disorders. The compound's CAS No. 2137747-47-6 is frequently referenced in patent literature, underscoring its commercial and scientific relevance.

In the context of current trends, the demand for high-purity intermediates like 5-(1-Amino-3-methylbutyl)pyrimidine-2-carboxylic acid has surged due to advancements in precision medicine and personalized therapies. The compound's ability to modulate biological targets aligns with the growing focus on targeted drug delivery systems. Additionally, its compatibility with green chemistry principles makes it an attractive candidate for sustainable pharmaceutical manufacturing, a topic of increasing importance in the industry.

From a technical perspective, the synthesis of 5-(1-Amino-3-methylbutyl)pyrimidine-2-carboxylic acid involves multi-step organic reactions, often requiring optimized conditions to achieve high yields and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound. These methods ensure compliance with stringent regulatory standards, particularly in GMP-certified environments where the compound is used for preclinical and clinical studies.

The compound's potential extends beyond pharmaceuticals. Researchers are exploring its applications in agrochemicals and material science, where its structural features could contribute to the development of new bioactive materials. For instance, its pyrimidine core is known to interact with biological systems, making it a candidate for crop protection agents or biodegradable polymers.

As the scientific community continues to investigate 5-(1-Amino-3-methylbutyl)pyrimidine-2-carboxylic acid, its role in innovative therapeutics and sustainable chemistry is expected to expand. With its CAS No. 2137747-47-6 frequently cited in academic and industrial research, this compound represents a promising avenue for future breakthroughs. For researchers and manufacturers, understanding its properties and applications is essential for leveraging its full potential in cutting-edge scientific endeavors.